Cas no 350988-48-6 (Methyl 2-amino-5-benzylthiophene-3-carboxylate)
350988-48-6 structure
Product Name:Methyl 2-amino-5-benzylthiophene-3-carboxylate
CAS No:350988-48-6
MF:C13H13NO2S
MW:247.3128221035
MDL:MFCD01922019
CID:1067932
PubChem ID:903831
Update Time:2025-09-20
Methyl 2-amino-5-benzylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-5-benzylthiophene-3-carboxylate
- YKXDEESISYXCCS-UHFFFAOYSA-N
- MFCD01922019
- 2-Amino-5-benzylthiophene-3-carboxylic acid methyl ester
- F53533
- methyl 2-amino-5-benzyl-3-thiophenecarboxylate
- SCHEMBL1564819
- STK348722
- 2-amino-5-benzyl-thiophene-3-carboxylic acid methyl ester
- Oprea1_804196
- BBL016139
- AK-968/13779212
- CS-0214711
- DB-297850
- EN300-187421
- 350988-48-6
- VS-05165
- Methyl 2-amino-5-benzyl-thiophene-3-carboxylate
- AKOS000304243
- ALBB-001962
-
- MDL： MFCD01922019
- Inchi： 1S/C13H13NO2S/c1-16-13(15)11-8-10(17-12(11)14)7-9-5-3-2-4-6-9/h2-6,8H,7,14H2,1H3
- InChI Key： YKXDEESISYXCCS-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C=C1CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 247.06669983g/mol
- Monoisotopic Mass: 247.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 80.6Ų
Methyl 2-amino-5-benzylthiophene-3-carboxylate Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Methyl 2-amino-5-benzylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113827-5g |
methyl 2-amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 95% | 5g |
$600 | 2021-08-06 | |
| Chemenu | CM113827-10g |
methyl 2-amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 95% | 10g |
$960 | 2021-08-06 | |
| Chemenu | CM113827-25g |
methyl 2-amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 95% | 25g |
$1800 | 2021-08-06 | |
| TRC | M289538-50mg |
Methyl 2-Amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289538-100mg |
Methyl 2-Amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M289538-500mg |
Methyl 2-Amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 500mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM113827-5g |
methyl 2-amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM113827-10g |
methyl 2-amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 95% | 10g |
$*** | 2023-05-30 | |
| Chemenu | CM113827-25g |
methyl 2-amino-5-benzylthiophene-3-carboxylate |
350988-48-6 | 95% | 25g |
$*** | 2023-05-30 | |
| Fluorochem | 014042-1g |
2-Amino-5-benzylthiophene-3-carboxylic acidmethyl ester |
350988-48-6 | 1g |
￡105.00 | 2022-03-01 |
Methyl 2-amino-5-benzylthiophene-3-carboxylate Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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